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Compound of Interest

Compound Name: 3-Ethyl-3-methylpentane

Cat. No.: B092670

This guide provides essential information for the safe handling and disposal of 3-Ethyl-3-
methylpentane waste. Adherence to these procedures is critical for ensuring laboratory safety
and environmental compliance.

Frequently Asked Questions (FAQS)

Q1: Why is 3-Ethyl-3-methylpentane waste considered hazardous?

Al: 3-Ethyl-3-methylpentane waste is classified as hazardous due to several intrinsic
properties identified under GHS classifications. It is a highly flammable liquid and vapor (H225).
[1][2][3] It poses a significant aspiration hazard and may be fatal if swallowed and enters the
airways (H304).[2][3] Furthermore, it causes skin irritation (H315), may lead to drowsiness or
dizziness (H336), and is very toxic to aquatic life with long-lasting effects (H410).[2][3]

Q2: Can | dispose of small quantities of 3-Ethyl-3-methylpentane waste down the laboratory
sink?

A2: No. Due to its high toxicity to aquatic life and its status as a hazardous waste, it must not
be released into the environment.[3] Disposal down the sanitary sewer is prohibited.[4][5] All
waste must be collected for proper disposal by a licensed hazardous waste facility.

Q3: What are the approved methods for the disposal of this chemical waste?
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A3: The primary and approved method for disposing of 3-Ethyl-3-methylpentane waste is
through a licensed environmental waste management company. These facilities typically use
high-temperature incineration. The P501 precautionary statement advises disposing of the
contents and container at an approved waste disposal plant. Treatment and disposal are
subject to federal regulations, such as the Resource Conservation and Recovery Act (RCRA),
as well as state and local laws.[6][7]

Q4: What Personal Protective Equipment (PPE) is required when handling 3-Ethyl-3-
methylpentane waste?

A4: When handling this waste, you must wear appropriate PPE to prevent exposure. This
includes tightly fitting safety goggles, chemical-impermeable gloves, and fire/flame-resistant
and impervious clothing.[1] All handling should occur in a well-ventilated area or a chemical
fume hood.[1]

Q5: How should | store 3-Ethyl-3-methylpentane waste prior to collection?

A5: Store the waste in a tightly closed, properly labeled container made of a compatible
material.[1] The storage area must be a dry, cool, and well-ventilated place, away from heat,
sparks, open flames, and other ignition sources.[1][3] Store it separately from incompatible
materials, particularly oxidizing agents.

Q6: What is the correct procedure in case of a spill?

A6: In the event of a spill, immediately evacuate personnel to a safe area and ensure adequate
ventilation.[1] Remove all sources of ignition.[1] Use non-sparking tools and appropriate
personal protective equipment for cleanup.[1] Contain the spill using an inert, non-combustible
absorbent material (e.g., sand, vermiculite), collect the spillage, and place it in a sealed
container for hazardous waste disposal.[1]

Troubleshooting Guide

Q: The hazardous waste disposal vendor rejected my waste container. What are the common
reasons for this? A: Rejection typically occurs due to non-compliance issues. Common reasons
include:
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» Improper Labeling: The container lacks a "Hazardous Waste" label or the contents are not
clearly identified.

 Incorrect Container: The container is not chemically compatible, is in poor condition, or is
leaking.

e Open Container: Waste containers must be kept tightly sealed to prevent the release of
flammable vapors.[1]

e Mixed Incompatible Wastes: The container holds chemicals that are incompatible, creating a
safety hazard.

o Exceeding Accumulation Limits: The volume of waste exceeds the legally allowed amount for
a satellite accumulation area.

Q: | suspect 3-Ethyl-3-methylpentane waste was accidentally mixed with an oxidizing agent.
What should | do? A: This is a dangerous situation that could lead to a fire or explosion.

e DO NOT attempt to move or open the container.

o Alert all personnel and evacuate the immediate area.

« If you can do so safely, secure the area to prevent entry.

o Immediately contact your institution's Environmental Health & Safety (EHS) office or
emergency services.

e Provide them with all available information about the mixed chemicals.

Q: My waste container appears to be bulging. What does this mean and how should | handle
it? A: A bulging container indicates an increase in internal pressure, likely from the vaporization
of the flammable liquid due to heat.

» Move the container to a cooler location if it can be done safely.

e Place the container in secondary containment to manage any potential leaks.
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e Do not attempt to vent the container yourself unless you are trained to do so and have the
proper equipment within a fume hood.

o Contact your EHS office for guidance and to arrange for an immediate pickup.

Data Summary Table

The following table summarizes key quantitative and safety data for 3-Ethyl-3-methylpentane.

Property Value Reference(s)
CAS Number 1067-08-9 [8]

Molecular Formula CsHas [21[81[9]
Molecular Weight 114.23 g/mol [2]

Boiling Point 118 °C (at 760 mm Hg) [10]

) 13.10 °C (56.00 °F)
Flash Point _ [10]
(estimated)

H225, H304, H315, H336,
GHS Hazard Codes [2][3]
H400, H410

UN Number UN1262

Experimental Protocol

Protocol for the Safe Accumulation and Storage of 3-Ethyl-3-methylpentane Waste

This protocol details the mandatory procedure for collecting and temporarily storing 3-Ethyl-3-
methylpentane waste at the point of generation (satellite accumulation area) before its
collection by authorized personnel.

1.0 Personal Protective Equipment (PPE) 1.1. Before handling waste, don a lab coat, flame-
retardant clothing, chemical-impermeable gloves (e.g., nitrile), and tightly sealed safety

goggles.[1]
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2.0 Container Selection 2.1. Select a clean, empty container made of a chemically resistant
material (e.g., glass or high-density polyethylene). 2.2. Ensure the container has a screw-top
cap that can be tightly sealed. The container must be in good condition with no leaks or cracks.

3.0 Waste Collection 3.1. Perform all waste transfers inside a certified chemical fume hood to
minimize inhalation exposure.[1] 3.2. Use a funnel to carefully pour the liquid waste into the
designated waste container, avoiding splashes. 3.3. Do not fill the container beyond 90% of its
capacity to allow for vapor expansion. 3.4. After transferring the waste, securely fasten the cap
on the container. 3.5. Keep the container closed at all times except when adding waste.[5]

4.0 Labeling 4.1. As soon as the first drop of waste is added, affix a "Hazardous Waste" label to
the container. 4.2. Clearly write the full chemical name, "3-Ethyl-3-methylpentane,” and any
other components in the waste stream. Do not use abbreviations or chemical formulas. 4.3.
Indicate the specific hazards associated with the waste (e.g., "Flammable," "Toxic").

5.0 Storage 5.1. Store the labeled waste container at or near the point of generation in a
designated satellite accumulation area. 5.2. Ensure the storage location is away from heat
sources, direct sunlight, and ignition sources. 5.3. Use secondary containment (e.g., a
chemical-resistant tray or bin) to capture any potential leaks. 5.4. Segregate the container from
incompatible materials, especially acids and oxidizers.

6.0 Arranging for Disposal 6.1. Monitor the volume of waste in the container. 6.2. Once the
container is 90% full, or if the waste has been accumulated for the maximum time allowed by
your institution's policy (often 90-180 days), contact your EHS department to schedule a waste
pickup.

Waste Disposal Workflow

The following diagram illustrates the decision-making process for safely managing 3-Ethyl-3-
methylpentane waste from generation to disposal.
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Waste Generation
(3-Ethyl-3-methylpentane)

Is waste pure or mixed?
Segregate from
incompatible streams.

Select appropriate,
leak-proof waste container.

Affix 'Hazardous Waste' label.
Clearly identify contents.

Store in designated Satellite
Accumulation Area with
secondary containment.

Collect spill debris
hs hazardous waste

Container full or
storage time limit reached?

Follow Spill Protocol:

1. Evacuate & Ventilate
2. Remove Ignition Sources
3. Use Absorbent & PPE
4. Collect for Disposal

Request pickup from
EHS / Licensed Vendor.

Waste Collected for
Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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